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An In-depth Technical Guide to the Physical Properties of Ethyl Acetate at Various

Temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of ethyl
acetate as a function of temperature. The information is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize ethyl acetate in

their work. This document includes tabulated data for easy reference, detailed experimental

protocols for property determination, and a workflow visualization for experimental planning.

Introduction to Ethyl Acetate
Ethyl acetate (systematically ethyl ethanoate, commonly abbreviated as EtOAc or EA) is an

organic compound with the formula CH₃COOCH₂CH₃.[1] This colorless liquid has a

characteristic sweet, fruity odor.[1][2] It is widely used as a solvent in various applications,

including in the pharmaceutical industry for extractions and as a carrier solvent.[1][3] A

thorough understanding of its physical properties, and how they change with temperature, is

crucial for process design, modeling, and ensuring safety and efficacy in its applications.

Physical Properties of Ethyl Acetate
The physical properties of ethyl acetate are significantly influenced by temperature. The

following sections and tables summarize these relationships for density, viscosity, vapor
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pressure, and surface tension.

Density
Density is a measure of mass per unit volume. The density of ethyl acetate decreases with

increasing temperature.

Temperature (°C) Density (g/cm³)

5 0.9181

10 0.9119

20 0.902[4]

25 0.8945[5]

Viscosity
Viscosity is a measure of a fluid's resistance to flow. The viscosity of ethyl acetate decreases

as the temperature increases.

Temperature (°C) Viscosity (mPa·s or cP)

0 0.5285[6]

20 0.4546[6]

25 0.49[4]

40 0.3668[6]

Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature. The vapor pressure of ethyl acetate increases

significantly with temperature.
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Temperature (°C) Vapor Pressure (mmHg) Vapor Pressure (bar)

20 73.0[5] 0.097

25 93.2[2] 0.124

29.5 118.3[7] 0.158

40 - 0.23

50 - 0.36

60 - 0.54

70 - 0.78

77.1 (Boiling Point) 760 1.013

80 - 1.04

90 - 1.49

100 - 2.07

110 - 2.79

120 - 3.68

Note: Some vapor pressure data was converted from bar to mmHg for consistency, and some

data points were extracted from a graphical representation in the search results.[8]

Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. The surface tension of ethyl acetate generally decreases with increasing

temperature.
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Temperature (°C) Surface Tension (mN/m or dyn/cm)

5.6 25.08[4]

10.4 24.39[4]

18.6 23.82[4]

20 23.9[6]

25 23.39[4]

Other Key Properties
Boiling Point (at 1 atm): 77.1 °C[3][9]

Melting Point: -83.9 °C[6]

Flash Point: -4 °C[3]

Experimental Protocols
The accurate determination of the physical properties of ethyl acetate at different temperatures

requires precise experimental methodologies. Below are detailed protocols for measuring

density, viscosity, vapor pressure, and surface tension.

Density Measurement
Method: Vibrating Tube Densitometry

Principle: A U-shaped tube containing the liquid sample is vibrated at its natural frequency.

[10] This frequency is dependent on the mass of the liquid in the tube, and therefore its

density.[10]

Apparatus: A digital vibrating tube densitometer with built-in temperature control.

Procedure:

1. Calibrate the instrument using two standards of known density, typically dry air and

deionized water.
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2. Set the desired temperature for the measurement and allow the instrument to equilibrate.

3. Inject the ethyl acetate sample into the U-tube, ensuring there are no air bubbles.

4. The instrument will automatically measure the oscillation period and calculate the density.

5. Clean the U-tube with an appropriate solvent and dry it before the next measurement.

Method: Pycnometry

Principle: A pycnometer, a flask with a precisely known volume, is used to determine the

density of a liquid by weighing it.[11][12]

Apparatus: A glass pycnometer, a high-precision analytical balance, and a temperature-

controlled water bath.

Procedure:

1. Weigh the clean, dry pycnometer.

2. Fill the pycnometer with ethyl acetate and place it in the temperature-controlled water

bath until it reaches thermal equilibrium.

3. Adjust the volume of the liquid to the pycnometer's calibration mark.

4. Remove the pycnometer from the bath, dry the exterior, and weigh it.

5. The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Viscosity Measurement
Method: Rotational Viscometry

Principle: The torque required to rotate a spindle immersed in the liquid at a constant angular

velocity is measured.[13] This torque is proportional to the viscosity of the fluid.

Apparatus: A rotational viscometer with a temperature-controlled sample chamber and

various spindle geometries.
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Procedure:

1. Select an appropriate spindle and rotational speed for the expected viscosity of ethyl
acetate.

2. Place the ethyl acetate sample in the temperature-controlled chamber and allow it to

reach the target temperature.

3. Immerse the spindle in the liquid to the correct depth.

4. Start the motor and allow the reading to stabilize.

5. Record the torque and convert it to a viscosity value using the instrument's calibration

factors.

Vapor Pressure Measurement
Method: Static Method

Principle: The sample is placed in a sealed, evacuated container, and the pressure of the

vapor in equilibrium with the liquid is measured at a specific temperature.[14]

Apparatus: A thermostatted sample cell connected to a pressure transducer and a vacuum

pump.

Procedure:

1. Introduce the purified ethyl acetate sample into the sample cell.

2. Degas the sample by repeated freeze-pump-thaw cycles to remove any dissolved gases.

3. Isolate the cell from the vacuum pump and bring it to the desired temperature using a

thermostatic bath.

4. Allow the system to reach equilibrium, at which point the measured pressure is the vapor

pressure of the sample at that temperature.[15]

Method: Ebulliometry (Dynamic Method)
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Principle: The boiling temperature of the liquid is measured at a precisely controlled

pressure.[16]

Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, and a high-

precision temperature and pressure measurement system.

Procedure:

1. The ethyl acetate sample is placed in the ebulliometer.

2. The system pressure is set and maintained by a pressure controller.

3. The liquid is heated to its boiling point, and the equilibrium temperature is recorded.

4. This temperature corresponds to the boiling point at the set pressure, which is, by

definition, the vapor pressure at that temperature.

Surface Tension Measurement
Method: Du Noüy Ring Method

Principle: This method measures the force required to detach a platinum ring from the

surface of the liquid.[17][18] This force is related to the surface tension of the liquid.

Apparatus: A force tensiometer with a platinum ring and a temperature-controlled sample

stage.[19]

Procedure:

1. Place the ethyl acetate sample on the temperature-controlled stage and allow it to reach

the desired temperature.

2. Position the platinum ring so that it is just above the liquid surface.

3. Slowly raise the sample stage until the ring is wetted by the liquid.

4. Lower the sample stage, causing a liquid lamella to be pulled by the ring.
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5. The force is measured as the ring is pulled through the surface, and the maximum force

before the lamella breaks is used to calculate the surface tension.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination of a

physical property of a liquid as a function of temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041433#physical-properties-of-ethyl-acetate-at-
different-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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